Cas no 1398066-17-5 (1-Propyl-d5-amine)

• Product Name: 1-Propyl-d5-amine
• CAS No: 1398066-17-5
• MF: C₃H₄D₅N
• MW: 64
• MDL: MFCD22565814
• CID: 1066372
• PubChem ID: 126456086
• Update Time: 2025-05-19

1-Propyl-d5-amine Chemical and Physical Properties

Names and Identifiers

• n-Propyl-2,2,3,3,3-d5-amine
• 1-Propyl-d5-amine
• WGYKZJWCGVVSQN-ZBJDZAJPSA-N
• 1398066-17-5
• J-007323
• D98674
• 2,2,3,3,3-Pentadeuteriopropan-1-amine

• MDL： MFCD22565814
• Inchi： 1S/C3H9N/c1-2-3-4/h2-4H2,1H3/i1D3,2D2
• InChI Key： WGYKZJWCGVVSQN-ZBJDZAJPSA-N
• SMILES： C(N)C([2H])([2H])C([2H])([2H])[2H]

Computed Properties

• Exact Mass: 64.104883021g/mol
• Monoisotopic Mass: 64.104883021g/mol
• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 4
• Rotatable Bond Count: 1
• Complexity: 7.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 0.7±0.1 g/cm3
• Boiling Point: 46.9±3.0 °C at 760 mmHg
• Flash Point: -37.2±0.0 °C
• Vapor Pressure: 328.8±0.1 mmHg at 25°C

1-Propyl-d5-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-Propyl-d5-amine

Professional Introduction to 1-Propyl-d5-amine (CAS No. 1398066-17-5)

1-Propyl-d5-amine, with the chemical formula C5H11ND5, is a deuterated derivative of propylamine, where five hydrogen atoms are replaced by deuterium atoms. This compound is of significant interest in the field of pharmaceutical research and chemical synthesis due to its unique isotopic properties. The inclusion of deuterium atoms can alter the physical and chemical properties of molecules, making them useful in various applications such as drug metabolism studies, isotope labeling in biochemical assays, and enhancing the stability of certain pharmaceutical intermediates.

The CAS number 1398066-17-5 uniquely identifies this compound in scientific literature and databases, ensuring precise referencing and differentiation from other isomers or analogs. The synthesis of 1-Propyl-d5-amine typically involves the selective deuteration of propylamine using deuterium gas or deuterated reagents under controlled conditions. This process requires meticulous attention to detail to ensure high isotopic purity, which is critical for its intended applications.

In recent years, the demand for deuterated compounds has surged due to their role in improving drug efficacy and reducing metabolic clearance. For instance, deuterated drugs often exhibit longer half-lives and enhanced bioavailability, making them more cost-effective for patients. 1-Propyl-d5-amine serves as a valuable building block in the synthesis of more complex deuterated molecules, particularly in the development of protease inhibitors and other therapeutic agents.

One of the most compelling applications of 1-Propyl-d5-amine is in metabolic studies, where it acts as an internal standard or tracer to track metabolic pathways. By incorporating deuterium atoms into a molecule, researchers can differentiate between endogenous and exogenous substances during analysis, providing clearer insights into drug metabolism and pharmacokinetics. This capability is particularly useful in non-invasive imaging techniques such as positron emission tomography (PET), where deuterated compounds can enhance signal-to-noise ratios.

The pharmaceutical industry has also explored the use of 1-Propyl-d5-amine in the development of novel drug candidates. Its structural similarity to propylamine allows it to participate in similar chemical reactions, making it a versatile intermediate in organic synthesis. Additionally, its deuterated nature can help mitigate issues related to enzyme-mediated degradation, thereby improving the shelf life and stability of pharmaceutical formulations.

Recent advancements in mass spectrometry have further highlighted the utility of 1-Propyl-d5-amine in analytical chemistry. Deuterated compounds are often used as markers to improve the sensitivity and specificity of mass spectrometric analyses, particularly in metabolomics studies. The distinct isotopic signature of 1-Propyl-d5-amine enables researchers to detect trace amounts of metabolites with high accuracy, facilitating deeper understanding of biological processes.

In conclusion, 1-Propyl-d5-amine (CAS No. 1398066-17-5) is a multifaceted compound with broad applications in pharmaceutical research, chemical synthesis, and analytical chemistry. Its unique isotopic properties make it an indispensable tool for studying drug metabolism, developing novel therapeutics, and enhancing analytical techniques. As research continues to uncover new methodologies for isotopic labeling and drug development, the significance of compounds like 1-Propyl-d5-amine is expected to grow even further.